N1-((3-(4-methoxybenzoyl)oxazolidin-2-yl)methyl)-N2-(2-methoxybenzyl)oxalamide

• IUPAC Name: N-[[3-(4-methoxybenzoyl)-1,3-oxazolidin-2-yl]methyl]-N'-[(2-methoxyphenyl)methyl]oxamide
• InChI: InChI=1S/C22H25N3O6/c1-29-17-9-7-15(8-10-17)22(28)25-11-12-31-19(25)14-24-21(27)20(26)23-13-16-5-3-4-6-18(16)30-2/h3-10,19H,11-14H2,1-2H3,(H,23,26)(H,24,27)
• InChI Key: HVYHQIGRDLNSII-UHFFFAOYSA-N
• Canonical SMILES: COC1=CC=C(C=C1)C(=O)N2CCOC2CNC(=O)C(=O)NCC3=CC=CC=C3OC
• Molecular Formula: C22H25N3O6
• Molecular Weight: 427.4 g/mol

Description

N1-((3-(4-methoxybenzoyl)oxazolidin-2-yl)methyl)-N2-(2-methoxybenzyl)oxalamide, also known as MO-01, is a novel compound that has been extensively studied for its potential applications in scientific research. This compound has been synthesized using a specific method and has been found to have a unique mechanism of action, which makes it a promising candidate for further investigation.

Scientific Research Applications

Synthesis Techniques and Chemical Transformations

• The synthesis of carboxylic amides from oxazolidinones using Grignard reagents demonstrates the versatility of oxazolidinones in organic synthesis. These tertiary amide products have applications in stereoselective transformations, contributing to the synthesis of alkaloids such as (-)-coniine and (+)-stenusine (David Bensa et al., 2008).
• Novel heterocyclic compounds derived from oxazolidinones have been synthesized and investigated for their inhibitory activities against lipase and α-glucosidase, highlighting the potential of these compounds in developing new therapeutic agents (O. Bekircan et al., 2015).

Medicinal Chemistry and Drug Design

• Oxazolidinone derivatives have been synthesized and characterized, revealing their potential in photodynamic therapy (PDT) for cancer treatment due to their favorable fluorescence properties and high singlet oxygen quantum yield (M. Pişkin et al., 2020).
• The electrochemical hydroxylation and conversion of oxazolidin-2-one derivatives have been studied, indicating their importance in synthetic organic chemistry and potential applications in creating new molecules with specific biological activities (D. Tavernier et al., 2010).

Pharmacological Effects and Biological Activities

• New oxazolidinone derivatives, like MRX-I, demonstrate improved safety profiles over existing treatments with reduced potential for myelosuppression and monoamine oxidase inhibition, indicating the therapeutic potential of these compounds in treating bacterial infections with fewer side effects (M. Gordeev et al., 2014).
• Phenylpyrazolodiazepin-7-ones, as analogs of aminopyrazole amide scaffolds, have shown potent antiproliferative effects on cancer cells, suggesting the role of oxazolidinone derivatives in cancer therapy through the inhibition of key cellular pathways (Hyangmi Kim et al., 2011).